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Compound of Interest

Compound Name: Carbaspirin Calcium

Cat. No.: B1501493

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's molecular characteristics is fundamental. This technical guide provides an in-
depth look at the molecular formula and weight of the carbaspirin calcium complex, a non-
steroidal anti-inflammatory drug (NSAID).

Carbaspirin calcium is a complex salt of acetylsalicylic acid (aspirin) and urea with calcium.
This unique formulation is designed to improve the solubility and gastrointestinal tolerance of
aspirin.

Molecular Composition and Weight

The chemical identity of carbaspirin calcium is defined by its specific arrangement of atoms
and their corresponding masses. The complex consists of two acetylsalicylate anions, one
calcium cation, and one molecule of urea.
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Parameter Value Source

Molecular Formula C19H18CaN209 [1112113114]

C18H14Ca08.CHAN20
2C9H704.CH4N20.Ca [516][7]
Ca(C9H704)2.CHAN20

Alternate Molecular Formula

Representations

Molecular Weight 458.4 g/mol [11[2]

Alternate Molecular Weight
458.434 g/mol 458.43 g/mol [5][6]
Values

The slight variations in the reported molecular weight can be attributed to differences in the
isotopic masses used in the calculations by various chemical databases. However, for most
practical applications, 458.4 g/mol is the accepted value.

Structural and Logical Representation

To visualize the composition of the carbaspirin calcium complex, a logical relationship
diagram can be constructed. This illustrates the constituent components that form the final

complex.
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Logical relationship of Carbaspirin Calcium components.

Experimental Determination of Molecular Weight

The molecular weight of a compound like carbaspirin calcium is typically confirmed
experimentally using mass spectrometry. A detailed protocol for such an experiment is outlined
below.

Objective: To determine the molecular weight of carbaspirin calcium using electrospray
ionization mass spectrometry (ESI-MS).

Materials and Reagents:

Carbaspirin calcium reference standard

Methanol (HPLC grade)

Water (HPLC grade)

Formic acid (analytical grade)

Instrumentation:

¢ High-resolution mass spectrometer with an electrospray ionization source

Procedure:

e Sample Preparation:

o Prepare a stock solution of carbaspirin calcium at a concentration of 1 mg/mL in
methanol.

o From the stock solution, prepare a working solution of 10 pg/mL by diluting with a 50:50
mixture of methanol and water containing 0.1% formic acid. The formic acid aids in the
ionization process.

e Instrument Setup:
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o Calibrate the mass spectrometer according to the manufacturer's instructions to ensure
mass accuracy.

o Set the ESI source to positive ion mode.

o Optimize the source parameters, including capillary voltage, cone voltage, desolvation gas
flow, and temperature, to achieve a stable signal for the analyte.

o Data Acquisition:

o Infuse the working solution into the mass spectrometer at a constant flow rate (e.g., 5-10
pL/min).

o Acquire mass spectra over a relevant mass-to-charge (m/z) range. Given the expected
molecular weight, a range of m/z 100-1000 would be appropriate.

o Data Analysis:

o Analyze the resulting mass spectrum to identify the peak corresponding to the molecular
ion of the intact complex or its characteristic fragments.

o The expected ion would be [C19H18CaN209 + H]+. However, due to the nature of the
complex, it is more likely to observe ions corresponding to the dissociation products. The
primary species of interest would be the acetylsalicylate anion and its adducts.

o The molecular weight is confirmed by comparing the experimentally determined m/z value
with the theoretically calculated value.

This technical guide provides the foundational molecular information for carbaspirin calcium.
For further research and development, a thorough understanding of these fundamental
properties is crucial for formulation, analytical method development, and pharmacological
studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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